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Compound of Interest

Compound Name: p-METHYLACETOPHENONE

Cat. No.: B140295 Get Quote

Electronic Effects of the Methyl Group
The methyl group is characterized as an electron-donating group (EDG) through two primary

mechanisms: the inductive effect (+I) and hyperconjugation.[1]

1.1. Inductive Effect (+I)

The inductive effect is the transmission of charge through a chain of atoms in a molecule by

electrostatic induction.[2] Carbon is slightly more electronegative than hydrogen, leading to a

net polarization of the C-H bonds in the methyl group. This results in the methyl group as a

whole having a slight positive charge and pushing electron density through the sigma bond to

the more electronegative sp²-hybridized carbon of the benzene ring.[3]

1.2. Hyperconjugation

Hyperconjugation is a stabilizing interaction that involves the delocalization of sigma (σ)

electrons from C-H bonds into an adjacent empty or partially filled p-orbital or a π-orbital.[4] In

p-methylacetophenone, the σ-electrons of the methyl group's C-H bonds overlap with the π-

system of the aromatic ring. This delocalization increases the electron density of the ring,

particularly at the ortho and para positions.[5]
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Hyperconjugation in p-Methylacetophenone

Resonance Structures

p-Methylacetophenone Resonance Structure 1
(Negative charge at ortho)

e- donation Resonance Structure 2
(Negative charge at para)

delocalization Resonance Structure 3
(Negative charge at ortho)

delocalization

Influence of Methyl Group on Reactivity

p-Methyl Group
(Electron Donating)

Increased Electron Density
in Aromatic Ring

Activation of Aromatic Ring
(Enhanced Electrophilic Substitution)

Reduced Electrophilicity
of Carbonyl Carbon

Deactivation of Carbonyl Group
(Reduced Nucleophilic Attack)
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Workflow for p-Methylacetophenone Synthesis

1. Assemble Apparatus
(Three-neck flask, condenser, funnel)

2. Charge Reactants
(Toluene, AlCl₃)

3. Add Acetic Anhydride
(Slowly, with stirring)

4. Heat Reaction Mixture
(~90°C, 30 min)

5. Quench and Decompose
(Ice and HCl)

6. Separate and Wash
(Water, NaOH, Water)

7. Dry and Purify
(Anhydrous CaCl₂, Distillation)

Final Product
(p-Methylacetophenone)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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